Cas no 852161-71-8 (2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide)

• Product Name: 2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide
• CAS No: 852161-71-8
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 6032768
• PubChem ID: 2540441
• Update Time: 2025-10-13

2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide
• AB00731455-01
• CHEMBL1896582
• SR-01000065143-1
• HMS2890G22
• SMR000592282
• DTXSID501330683
• 852161-71-8
• EN300-12810756
• AKOS008933383
• MLS001233793
• Z32004358
• SR-01000065143

• Inchi： 1S/C13H17ClN2O/c14-12-11(7-4-8-15-12)13(17)16-9-10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9H2,(H,16,17)
• InChI Key： QBKQMOVIOHNVPF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NCC1CCCCC1)=O

Computed Properties

• Exact Mass: 252.1029409g/mol
• Monoisotopic Mass: 252.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42Ų

Additional information on 2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide

2-Chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide (CAS No. 852161-71-8): An Overview

2-Chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide, with the CAS number 852161-71-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a chloro substituent, and a cyclohexylmethyl group. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide is defined by the molecular formula C₁₄H₁₇ClN₂O. The presence of the pyridine ring, a common heterocyclic aromatic compound, imparts significant chemical stability and reactivity. The chloro substituent on the pyridine ring can influence the compound's electronic properties and reactivity, making it a valuable functional group in synthetic chemistry. The cyclohexylmethyl group, attached to the nitrogen atom of the carboxamide, adds steric bulk and hydrophobicity, which can affect the compound's solubility and biological activity.

In recent years, 2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, studies have demonstrated that it can inhibit the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide could be a valuable starting point for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide has also shown potential as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression. These findings highlight the compound's potential as a therapeutic agent for various types of cancer.

The synthesis of 2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide involves several well-established chemical reactions. One common approach is to start with 3-chloropyridine carboxylic acid, which can be converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with cyclohexylmethylamine to form the desired amide product. This synthetic route is efficient and scalable, making it suitable for large-scale production.

In addition to its therapeutic potential, 2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide has also been explored for its use as a building block in organic synthesis. Its unique structural features make it an attractive starting material for the preparation of more complex molecules with diverse biological activities. For example, it can be used as a precursor for the synthesis of pyrazoles, triazoles, and other heterocyclic compounds that are important in medicinal chemistry.

The safety profile of 2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide (CAS No. 852161-71-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable lead compound for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research continues to explore its full potential and optimize its therapeutic efficacy.